Cas no 79780-07-7 (Phenyl 2-iodobenzoate)

Phenyl 2-iodobenzoate structure
Phenyl 2-iodobenzoate structure
Product Name:Phenyl 2-iodobenzoate
CAS No:79780-07-7
MF:C13H9IO2
MW:324.113836050034
CID:556261
PubChem ID:11416063
Update Time:2025-04-19

Phenyl 2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 2-iodobenzoate
    • 2-IODO-BENZOIC ACID PHENYL ESTER
    • Benzoic acid, 2-iodo-,phenyl ester
    • LogP
    • AKOS003500455
    • SCHEMBL8420156
    • 2-IODO-BENZOICACIDPHENYLESTER
    • 79780-07-7
    • AC-21029
    • Phenyl2-iodobenzoate
    • DTXSID50465241
    • Inchi: 1S/C13H9IO2/c14-12-9-5-4-8-11(12)13(15)16-10-6-2-1-3-7-10/h1-9H
    • InChI Key: HUXVVBQIQZPBNL-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.96473g/mol
  • Monoisotopic Mass: 323.96473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.662
  • Boiling Point: 390.2°C at 760 mmHg
  • Flash Point: 189.8°C
  • Refractive Index: 1.646

Phenyl 2-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097533-1g
Phenyl 2-iodobenzoate
79780-07-7 95%
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$400.00 2023-09-01
Crysdot LLC
CD12030238-5g
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